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Compound of Interest

Compound Name:
Diethyl (4-

ethoxyphenyl)phosphonate

CAS No.: 176251-04-0

Cat. No.: B599725

Get Quote

Executive Summary
Diethyl (4-ethoxyphenyl)phosphonate (CAS: 1534-34-5) represents a class of

arylphosphonates widely utilized as pharmacophores in drug discovery (e.g., enzyme

inhibitors) and as precursors in the Horner-Wadsworth-Emmons (HWE) olefination. Accurate

structural validation of this compound is critical due to the potential for hydrolysis byproducts

(monoesters) or homocoupling impurities during synthesis.

This guide provides a definitive reference for the spectroscopic identification of Diethyl (4-
ethoxyphenyl)phosphonate, synthesizing experimental data with mechanistic interpretation to

ensure rigorous quality control (QC).

Chemical Profile & Synthesis Context[1][2][3][4][5]
[6]
Understanding the synthesis origin is essential for anticipating impurities in the spectra. The

industry-standard preparation involves the Hirao Cross-Coupling or the Michaelis-Arbuzov
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reaction.

Compound Details:

IUPAC Name: Diethyl (4-ethoxyphenyl)phosphonate[1]

Molecular Formula:

Molecular Weight: 258.25 g/mol

Appearance: Colorless to pale yellow viscous oil

Synthesis Workflow (Hirao Coupling)
The following diagram illustrates the typical palladium-catalyzed synthesis route, highlighting

where specific impurities (e.g., unreacted aryl halide, triethyl phosphite) may originate.

Reagents:
1-Bromo-4-ethoxybenzene

Diethyl Phosphite
Et3N / Base Reaction:

90-110°C, 12-24h
Inert Atmosphere (N2)

Catalyst:
Pd(PPh3)4 or

Pd(OAc)2/Ligand

Workup:
1. Filtration (Remove Salts)

2. Aq. Wash
3. Drying (MgSO4)

Crude Mixture
Purification:

Vacuum Distillation or
Flash Chromatography

Target Product:
Diethyl (4-ethoxyphenyl)phosphonate

>98% Purity

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis workflow for Diethyl (4-ethoxyphenyl)phosphonate.

Nuclear Magnetic Resonance (NMR) Analysis[1][5]
[8][9]
NMR is the primary tool for structural validation. The phosphorus atom (

, spin 1/2, 100% abundance) introduces characteristic splitting in both

H and

C spectra.
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H NMR Spectroscopy (400 MHz, CDCl )
The spectrum is characterized by the overlap of ethoxy ether signals and phosphonate ester

ethyl groups.

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Structural
Insight

7.75 - 7.70 dd / m 2H ,
Ar-H (ortho to

P)

Deshielded

by P=O

EWG;

splitting

visible.[2]

6.98 - 6.93 dd / m 2H ,
Ar-H (meta to

P)

Shielded by

ethoxy EDG;

distinct

AA'BB'

system.

4.15 - 4.05 m (overlap) 6H -

P-O-CH

+ Ar-O-CH

Critical

Region:

Overlap of

phosphonate

methylenes

(quintet-like)

and ether

methylene

(quartet).

1.43 t 3H

Ar-O-CH

-CH

Triplet from

the ether

ethyl group.

1.32 t 6H

P-O-CH

-CH

Triplet from

the

phosphonate

ethyl groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.jeol.com/solutions/applications/details/nm230005.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Note: The signal at ~4.10 ppm is a complex multiplet containing both the phosphonate

ester methylenes (split by

H and

P) and the ether methylene (split by

H only). Integration of this region must equal 6H for purity confirmation.

C NMR Spectroscopy (100 MHz, CDCl )
Carbon-Phosphorus coupling (

) is diagnostic.
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Shift (

, ppm)

Splitting (

)
Assignment

162.5
d,

Hz
C-O (Aromatic, para)

133.8
d,

Hz
C-H (Aromatic, ortho)

119.2
d,

Hz
C-P (Quaternary, ipso)

114.3
d,

Hz
C-H (Aromatic, meta)

63.7 s Ar-O-CH

62.0
d,

Hz

P-O-CH

16.3
d,

Hz

P-O-CH

-CH

14.7 s

Ar-O-CH

-CH

P NMR Spectroscopy (162 MHz, CDCl )[8]
Chemical Shift:

+19.0 to +20.5 ppm (singlet, decoupled).

Purity Check: A secondary peak at ~0-5 ppm indicates hydrolysis to the mono-ester or

phosphonic acid. A peak at ~128 ppm indicates unreacted triethyl phosphite (if Arbuzov
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method used).

Infrared (IR) Spectroscopy
IR analysis confirms functional groups and is particularly useful for detecting water (broad -OH)

or hydrolysis products (P-OH broad bands).

Wavenumber (cm

)
Intensity Vibration Mode Diagnostic Value

1250 - 1240 Strong P=O Stretch
Characteristic

phosphonate band.

1050 - 1020 Strong P-O-C Stretch
Confirms ester

linkage.

1605, 1505 Medium C=C Aromatic
Benzene ring

breathing modes.

1290 - 1280 Medium C-O-C Asym Stretch
Aryl alkyl ether

linkage.

2980, 2910 Weak C-H Aliphatic
Ethyl group C-H

stretches.

Mass Spectrometry (MS)
The fragmentation pattern of diethyl phosphonates is predictable and driven by the McLafferty

rearrangement and sequential loss of ethylene.

Ionization Mode: Electron Impact (EI, 70 eV) or ESI (+).

Fragmentation Pathway (EI)[11]
Molecular Ion (

): m/z 258 (Weak to Medium)

Base Peak or Major Fragment: m/z 230 (
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, Loss of one ethylene via McLafferty rearrangement).

Secondary Fragment: m/z 202 (

, Loss of second ethylene).

Aryl Core: m/z 174 (Acid form) and lower aromatic fragments.

Molecular Ion (M+)
m/z 258

[Ar-P(O)(OEt)2]+

Fragment A
m/z 230

[Ar-P(O)(OH)(OEt)]+

Loss of Ethylene

- C2H4 (28 Da)
(McLafferty)

Fragment B
m/z 202

[Ar-P(O)(OH)2]+

Loss of Ethylene

- C2H4 (28 Da)
(McLafferty)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway for diethyl arylphosphonates under Electron Impact

(EI).

Experimental Protocols
Protocol A: Sample Preparation for NMR

Solvent Selection: Use CDCl

(Chloroform-d) stored over molecular sieves to prevent acidic hydrolysis.

Concentration: Dissolve 10-15 mg of the oil in 0.6 mL CDCl
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.

Tube Quality: Use high-throughput 5mm NMR tubes.

Acquisition:

H: 16 scans, 1s relaxation delay.

P: Proton-decoupled, 64 scans minimum.

Protocol B: Quality Control Criteria
Before releasing the compound for biological assay or further synthesis, ensure:

Purity: >95% by

H NMR integration.

Water Content: No broad singlet at

1.6-2.0 ppm (H

O in CDCl

).

Residual Solvent: Check for Ethyl Acetate (singlet ~2.05, quartet ~4.12) or Hexane

(multiplets ~0.8-1.3) from purification.
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coupling constants).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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